4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde

• IUPAC Name: 4-[(3,5-dimethyl-4-nitropyrazol-1-yl)methoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C14H15N3O5/c1-9-14(17(19)20)10(2)16(15-9)8-22-12-5-4-11(7-18)6-13(12)21-3/h4-7H,8H2,1-3H3
• InChI Key: YMGIQDAWLMZTLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1COC2=C(C=C(C=C2)C=O)OC)C)[N+](=O)[O-]
• Molecular Formula: C14H15N3O5
• Molecular Weight: 305.29 g/mol

Description

The compound “4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring attached to a methoxybenzaldehyde group via a methoxy linker. The pyrazole ring itself is substituted with methyl and nitro groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the nitro group, the methoxy groups, and the aldehyde group. Each of these functional groups can undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the nitro group might increase its polarity, and the aldehyde group could potentially make it reactive.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

Future research on this compound could involve exploring its potential applications, particularly if it has medicinal properties. It could also involve studying its physical and chemical properties in more detail.